Cas no 1208077-59-1 (1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1208077-59-1
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• MDL: MFCD12547808
• CID: 4577607
• PubChem ID: 50998184
• Update Time: 2025-11-03

1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethanone
• 1-(2-Chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one
• 1-(2-Chloro-6-fluoro-phenyl)-2,2,2-trifluoro-ethanone
• 1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD12547808
• Inchi： 1S/C8H3ClF4O/c9-4-2-1-3-5(10)6(4)7(14)8(11,12)13/h1-3H
• InChI Key： GQIZNXYVYPNMDC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)C=CC=C1Cl)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one

Professional Introduction to Compound with CAS No 1208077-59-1 and Product Name: 1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one

The compound with the CAS number 1208077-59-1 and the product name 1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates both chloro and fluoro substituents, which are strategically positioned to enhance its reactivity and selectivity in various chemical transformations.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The presence of a fluoro group at the 6-position of the phenyl ring in this compound not only influences its electronic properties but also contributes to its metabolic stability, a critical factor in drug design. Furthermore, the chloro substituent at the 2-position of the phenyl ring enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic organic chemistry. These features have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

The synthesis of 1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one involves a series of well-defined chemical reactions that showcase the versatility of modern synthetic methodologies. The use of fluorinated intermediates and the careful manipulation of reaction conditions have allowed researchers to achieve high yields and purity levels. This synthetic approach not only underscores the compound's feasibility for large-scale production but also highlights the advancements in synthetic techniques that are enabling more complex molecular architectures to be constructed with greater precision.

In the realm of pharmaceutical research, this compound has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group present in the molecule is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability in drug candidates. Researchers have explored its utility in generating novel heterocyclic compounds, which are often found at the core of many pharmacologically active agents. The structural motifs present in this compound provide a scaffold that can be modified to explore different pharmacophores, thereby expanding its therapeutic potential.

One of the most compelling aspects of this compound is its role in developing next-generation agrochemicals. The combination of chloro and fluoro substituents makes it an attractive candidate for designing compounds that exhibit improved efficacy and environmental compatibility. Recent studies have demonstrated that such fluorinated aromatic compounds can serve as potent intermediates in synthesizing herbicides and pesticides with enhanced selectivity and reduced environmental impact. This aligns with global efforts to develop sustainable agricultural practices that minimize ecological disruption.

The chemical properties of 1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one also make it a valuable tool for studying molecular interactions at the atomic level. Advanced computational methods have been employed to model how this compound interacts with biological targets such as enzymes and receptors. These computational studies have provided insights into how subtle changes in its structure can modulate its binding affinity and selectivity. Such knowledge is crucial for rational drug design, where understanding molecular interactions is key to developing drugs with optimized pharmacological profiles.

From a commercial perspective, the demand for high-quality intermediates like this one continues to grow as pharmaceutical companies seek innovative solutions for drug development. The ability to produce this compound reliably and cost-effectively has made it a sought-after material for both academic research laboratories and industrial settings. As industries continue to invest in advanced chemical synthesis technologies, compounds like this are expected to play an increasingly important role in meeting global healthcare needs.

The future prospects for 1-(2-chloro-6-fluorophenyl)-2,2,2-trifluoroethan-1-one are bright, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are likely to drive further innovation in this area, leading to more efficient production processes and novel derivatives with enhanced functionalities. As our understanding of molecular interactions deepens, so too will our ability to harness compounds like this one for beneficial applications across multiple sectors.